Cas no 1530-89-8 (4-Morpholinecarbonitrile)

• Product Name: 4-Morpholinecarbonitrile
• CAS No: 1530-89-8
• MF: C₅H₈N₂O
• MW: 112.129820823669
• MDL: MFCD00006164
• CID: 202666
• PubChem ID: 73738
• Update Time: 2025-10-29

4-Morpholinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• NSC44243
• N-CYANMORPHOLINE
• 4-Cyanomorpholine
• N-CYANOMORPHOLINE
• 4-Morpholinocarbonitrile
• 4-MORPHOLINECARBONITRILE
• MORPHOLINO-N-CARBONITRILE
• morpholine-4-carbonitrile
• NSC 44243
• 4-MORPHOLINECARBONITRILE 97%
• Q27281181
• FT-0633642
• MB00186
• InChI=1/C5H8N2O/c6-5-7-1-3-8-4-2-7/h1-4H
• 4-Cyanomorpholine #
• N-MORPHOLINONITRILE
• NSC-44243
• MORPHOLINOCARBONITRILE
• F76944
• NS00048279
• J46WIZ61MZ
• Cyanomorpholine
• Morpholinocyanamide
• AS-58635
• SCHEMBL17861
• EN300-1168887
• J-008982
• A883847
• AMY39268
• 4-Morpholinecarbonitrile, 99%
• Z1255457411
• EINECS 216-235-9
• MORPHOLINE-4-NITRILE
• DTXSID50165193
• MFCD00006164
• AKOS005172337
• Morpholine nitrile
• UNII-J46WIZ61MZ
• 1530-89-8
• ALBB-010142
• DB-043179
• STK506240
• 4-Morpholinecarbonitrile

• MDL： MFCD00006164
• Inchi： 1S/C5H8N2O/c6-5-7-1-3-8-4-2-7/h1-4H2
• InChI Key： BOQOXLAQTDFJKU-UHFFFAOYSA-N
• SMILES： O1CCN(C#N)CC1

Computed Properties

• Exact Mass: 112.06400
• Monoisotopic Mass: 112.063663
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.2
• Topological Polar Surface Area: 36.3

Experimental Properties

• Color/Form: Colorless Transparent Liquid
• Density: 1.109 g/mL at 25 °C(lit.)
• Boiling Point: 71-73 °C/0.6 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:219.2°F
  Degrees Celsius:104°C
  
• Refractive Index: n20/D 1.473(lit.)
• PSA: 36.26000
• LogP: -0.26242
• Solubility: Not determined

4-Morpholinecarbonitrile Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S37/39
• Hazardous Material Identification：
• Safety Term：S23
• Risk Phrases：R20/21/22
• HazardClass：IRRITANT

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 4-Morpholinecarbonitrile

Recent Advances in the Study of 4-Morpholinecarbonitrile (CAS: 1530-89-8) in Chemical Biology and Pharmaceutical Research

4-Morpholinecarbonitrile (CAS: 1530-89-8) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its morpholine ring and nitrile functional group, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting cancer and inflammatory diseases.

One of the most notable advancements in the study of 4-Morpholinecarbonitrile is its role in the synthesis of novel kinase inhibitors. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with cancer and other diseases. Researchers have successfully utilized 4-Morpholinecarbonitrile as a building block to develop selective kinase inhibitors with improved pharmacokinetic properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in enhancing the binding affinity of inhibitors targeting the PI3K/AKT/mTOR pathway, a key signaling cascade in cancer progression.

In addition to its applications in kinase inhibitor development, 4-Morpholinecarbonitrile has also been investigated for its potential in antimicrobial and antiviral research. A recent study highlighted its utility in the synthesis of morpholine-containing derivatives with potent activity against drug-resistant bacterial strains. The nitrile group in 4-Morpholinecarbonitrile facilitates the introduction of additional functional groups, enabling the creation of diverse molecular architectures with tailored biological activities. This adaptability makes it a valuable tool in the design of new antimicrobial agents.

Another area of interest is the compound's role in the development of fluorescent probes for biological imaging. The morpholine ring, known for its favorable physicochemical properties, has been incorporated into fluorescent tags to study cellular processes in real-time. Researchers have leveraged 4-Morpholinecarbonitrile to synthesize probes that can selectively label specific organelles or biomolecules, providing insights into intracellular dynamics. A 2022 publication in Chemical Communications detailed the use of such probes in tracking protein-protein interactions in live cells, showcasing the compound's utility in advancing molecular imaging techniques.

Despite these promising developments, challenges remain in the optimization of 4-Morpholinecarbonitrile-based compounds for clinical use. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through further structural modifications and preclinical studies. However, the compound's versatility and the growing body of research supporting its applications suggest a bright future for its use in drug discovery and chemical biology. Future studies are expected to explore its potential in other therapeutic areas, including neurodegenerative diseases and metabolic disorders.

In conclusion, 4-Morpholinecarbonitrile (CAS: 1530-89-8) continues to be a focal point in chemical biology and pharmaceutical research, with recent studies highlighting its diverse applications in kinase inhibitor development, antimicrobial research, and biological imaging. As researchers uncover new ways to harness its unique properties, this compound is poised to play an increasingly important role in the discovery of next-generation therapeutics. The ongoing exploration of its potential underscores the importance of interdisciplinary collaboration in advancing drug discovery and understanding complex biological systems.